Cas no 899976-98-8 (7-fluoro-3-{(3-fluorophenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione)

• Product Name: 7-fluoro-3-{(3-fluorophenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione
• CAS No: 899976-98-8
• MF: C₁₄H₁₀F₂N₂O₂S₂
• MW: 340.368207454681
• CID: 5491366
• Update Time: 2025-11-02

7-fluoro-3-{(3-fluorophenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-3-[(3-fluorophenyl)methylsulfanyl]-4H-1$l^{6},2,4-benzothiadiazine 1,1-dioxide
• 7-fluoro-3-{(3-fluorophenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione

• Inchi： 1S/C14H10F2N2O2S2/c15-10-3-1-2-9(6-10)8-21-14-17-12-5-4-11(16)7-13(12)22(19,20)18-14/h1-7H,8H2,(H,17,18)
• InChI Key： YWBLXUQZYFLPLK-UHFFFAOYSA-N
• SMILES： S1(C2C([H])=C(C([H])=C([H])C=2N([H])C(=N1)SC([H])([H])C1C([H])=C([H])C([H])=C(C=1[H])F)F)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiadiazines Benzothiadiazines 1,2,4-benzothiadiazine-1,1-dioxides

Additional information on 7-fluoro-3-{(3-fluorophenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione

7-Fluoro-3-{(3-Fluorophenyl)Methylsulfanyl}-4H-1lambda6,2,4-Benzothiadiazine-1,1-Dione: A Comprehensive Overview

7-Fluoro-3-{(3-fluorophenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione (CAS No. 899976-98-8) is a specialized organic compound that has garnered significant interest in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the benzothiadiazine family, a class of heterocyclic compounds known for their diverse biological activities. The presence of fluorine atoms in its structure enhances its potential for applications in drug development, particularly in the design of novel therapeutic agents.

The molecular structure of 7-fluoro-3-{(3-fluorophenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione features a benzothiadiazine core substituted with a fluoro group at the 7-position and a (3-fluorophenyl)methylsulfanyl moiety at the 3-position. This unique arrangement contributes to its distinct chemical and physical properties, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential as a bioactive molecule, given the increasing demand for fluorinated compounds in modern drug discovery.

One of the key reasons for the growing attention toward 7-fluoro-3-{(3-fluorophenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione is its relevance to current trends in precision medicine and targeted therapy. The incorporation of fluorine atoms in pharmaceutical compounds often improves their metabolic stability, bioavailability, and binding affinity to biological targets. This has led to a surge in searches for fluorinated benzothiadiazine derivatives and their applications in treating various diseases.

In addition to its pharmaceutical potential, 7-fluoro-3-{(3-fluorophenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione is also studied for its role in material science. The benzothiadiazine scaffold is known to exhibit interesting electronic properties, making it a candidate for use in organic semiconductors and optoelectronic devices. This dual applicability in both life sciences and advanced materials further elevates its importance in contemporary research.

The synthesis of 7-fluoro-3-{(3-fluorophenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione typically involves multi-step organic reactions, including fluorination and sulfanylation processes. Researchers often optimize these procedures to achieve higher yields and purity, addressing common queries such as "how to synthesize fluorinated benzothiadiazines" or "best practices for handling sulfur-containing heterocycles." These topics are frequently searched in academic and industrial circles, reflecting the compound's technical significance.

From a commercial perspective, the demand for 7-fluoro-3-{(3-fluorophenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione is driven by its potential as a building block for more complex molecules. Pharmaceutical companies and research institutions are actively sourcing high-quality batches of this compound, often looking for suppliers who can provide detailed analytical data and certificates of analysis. This aligns with the broader industry trend toward quality assurance and regulatory compliance in chemical procurement.

Looking ahead, the future of 7-fluoro-3-{(3-fluorophenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione appears promising, with ongoing studies exploring its mechanistic insights and potential therapeutic applications. As the scientific community continues to uncover the benefits of fluorinated heterocycles, this compound is likely to remain a focal point in both academic and industrial research. Its versatility and relevance to cutting-edge fields ensure that it will be a subject of interest for years to come.